1-[4-(3,4-dimethylphenoxy)butyl]piperidine

• IUPAC Name: 1-[4-(3,4-dimethylphenoxy)butyl]piperidine
• InChI: InChI=1S/C17H27NO/c1-15-8-9-17(14-16(15)2)19-13-7-6-12-18-10-4-3-5-11-18/h8-9,14H,3-7,10-13H2,1-2H3
• InChI Key: ODLFCZWROJFJFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCCCCN2CCCCC2)C
• Molecular Formula: C17H27NO
• Molecular Weight: 261.4 g/mol

Description

1-[4-(3,4-dimethylphenoxy)butyl]piperidine, also known as PNU-282987, is a selective agonist of α7 nicotinic acetylcholine receptors (nAChRs). α7 nAChRs are widely distributed in the central and peripheral nervous systems and play an important role in various physiological and pathological processes. PNU-282987 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

1-[4-(3,4-dimethylphenoxy)butyl]piperidine acts as a selective agonist of α7 nAChRs. Activation of these receptors leads to the release of various neurotransmitters, including acetylcholine, dopamine, and glutamate, which are involved in various physiological and pathological processes. 1-[4-(3,4-dimethylphenoxy)butyl]piperidine has been shown to enhance synaptic plasticity, improve cognitive function, and reduce inflammation in animal models.
Biochemical and Physiological Effects:
1-[4-(3,4-dimethylphenoxy)butyl]piperidine has been shown to have various biochemical and physiological effects. It has been shown to enhance synaptic plasticity, improve cognitive function, and reduce inflammation in animal models. 1-[4-(3,4-dimethylphenoxy)butyl]piperidine has also been shown to increase the release of acetylcholine, dopamine, and glutamate, which are involved in various physiological and pathological processes.

Advantages and Limitations for Lab Experiments

1-[4-(3,4-dimethylphenoxy)butyl]piperidine has several advantages as a research tool. It is highly selective for α7 nAChRs, which makes it a valuable tool for studying the role of these receptors in various physiological and pathological processes. 1-[4-(3,4-dimethylphenoxy)butyl]piperidine is also relatively stable and can be easily synthesized in the laboratory. However, 1-[4-(3,4-dimethylphenoxy)butyl]piperidine has some limitations as a research tool. It has a relatively short half-life and may require multiple administrations to maintain its effects. Additionally, 1-[4-(3,4-dimethylphenoxy)butyl]piperidine has not been extensively studied in humans, and its safety and efficacy in clinical settings are not well established.

Future Directions

There are several future directions for research on 1-[4-(3,4-dimethylphenoxy)butyl]piperidine. One area of research is the potential therapeutic applications of 1-[4-(3,4-dimethylphenoxy)butyl]piperidine in various neurological and psychiatric disorders. Another area of research is the development of more potent and selective agonists of α7 nAChRs. Additionally, further research is needed to understand the mechanisms underlying the effects of 1-[4-(3,4-dimethylphenoxy)butyl]piperidine on synaptic plasticity, cognitive function, and inflammation. Finally, more studies are needed to establish the safety and efficacy of 1-[4-(3,4-dimethylphenoxy)butyl]piperidine in clinical settings.

Synthesis Methods

1-[4-(3,4-dimethylphenoxy)butyl]piperidine can be synthesized using a multistep synthetic route. The first step involves the reaction of 3,4-dimethylphenol with butylbromide to form 4-(3,4-dimethylphenoxy)butyl bromide. The bromide is then reacted with piperidine in the presence of a base to give the desired product, 1-[4-(3,4-dimethylphenoxy)butyl]piperidine.

Scientific Research Applications

1-[4-(3,4-dimethylphenoxy)butyl]piperidine has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to improve cognitive function in animal models of Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD). 1-[4-(3,4-dimethylphenoxy)butyl]piperidine has also been investigated for its potential neuroprotective effects in stroke and traumatic brain injury.